(3-(trifluoromethyl)phenyl)(4-(6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: [3-(trifluoromethyl)phenyl]-[4-[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H23F3N6O/c1-14-15(2)28-31(16(14)3)20-8-7-19(26-27-20)29-9-11-30(12-10-29)21(32)17-5-4-6-18(13-17)22(23,24)25/h4-8,13H,9-12H2,1-3H3
• InChI Key: UVCJRGWVRMBZHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)C(F)(F)F)C
• Molecular Formula: C22H23F3N6O
• Molecular Weight: 444.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, a phenyl group, a pyrazol group, a pyridazin group, and a piperazin group. These groups are common in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The trifluoromethyl group is a strong electron-withdrawing group, which would affect the electronic properties of the molecule. The pyrazol and pyridazin groups are both heterocyclic compounds, which could potentially form hydrogen bonds and other interactions.

Future Directions

The future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve studying its mechanism of action, especially if it shows biological activity.